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Technical Support Center:
Electroantennography (EAD)
This guide provides troubleshooting assistance for common issues encountered during

electroantennography (EAD) recordings, specifically focusing on signal loss and quality

problems.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section is organized by the type of signal problem you may be experiencing.

Category 1: No Signal or Extremely Weak Signal
Question: I've set up my EAD rig, but I'm not getting any signal, or the signal is barely

detectable. What should I do?

Answer: A complete loss of signal is often due to a problem in the core setup. Follow these

steps systematically to identify the issue.

Check Basic Equipment & Connections:

Amplifier Power: Ensure your amplifier is turned on and receiving power. Check all power

cables and indicators.
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Connections: Verify that all cables are securely connected. This includes the electrodes to

the amplifier headstage, the headstage to the main amplifier, and the amplifier to the data

acquisition device[1]. Loose connections can cause a complete signal loss[2].

Software Settings: Confirm that your data acquisition software is configured to record from

the correct input channel and that the gain is not set to zero.

Evaluate Electrode Integrity & Contact:

Electrode Condition: Inspect the electrodes for physical damage. Silver/silver-chloride

(Ag/AgCl) wires should have a uniform, dark grey coating. If using glass capillaries, ensure

there are no cracks and they are filled with saline solution without air bubbles.

Electrode Placement: Ensure the recording electrode is in contact with the distal end of

the antenna and the reference electrode is properly inserted into the head or another

appropriate body part[3][4]. Improper placement can prevent signal detection[5].

Electrode Contact: A good electrical contact is crucial. For excised antennae, both ends

must be in contact with the electrodes[3]. If using glass electrodes, ensure the tip makes

proper contact with the haemolymph. Insufficient contact will result in no signal.

Assess Antenna Preparation & Viability:

Antenna Health: Use healthy, young insects with undamaged antennae for the best

results[6]. A dead or dehydrated antenna will not produce a signal. The resistance of the

antenna increases as it dries out, which can lead to signal loss[7].

Preparation Technique: When excising the antenna, ensure the cuts are clean and do not

crush the tissue. A damaged preparation will not be physiologically active.

Category 2: High Noise or Poor Signal-to-Noise Ratio
(SNR)
Question: I can see a signal, but it's very noisy, making it difficult to distinguish the response

from the background. How can I improve my signal-to-noise ratio (SNR)?
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Answer: A high noise level can obscure weak signals. The goal is to reduce the noise floor

while maintaining or enhancing the signal.

Improve Grounding and Shielding:

Grounding: Ensure all components of your setup (amplifier, microscope,

micromanipulators, Faraday cage) are connected to a common ground point to avoid

ground loops[8][9]. Improper grounding is a primary source of electrical noise[10].

Shielding: Use a Faraday cage to shield the preparation from external electromagnetic

interference, such as power lines (50/60 Hz noise), monitors, and other lab equipment[11]

[12]. Ensure the cage is properly grounded.

Optimize Your Recording Environment:

Reduce Electrical Interference: Switch off any unnecessary electrical equipment in the

vicinity that could be generating noise[2].

Vibration Isolation: Place your setup on an anti-vibration table to minimize mechanical

vibrations that can be translated into electrical noise, especially if the electrodes move

relative to the preparation.

Refine Amplifier and Filter Settings:

Amplifier Gain: While high gain amplifies your signal, it also amplifies noise. Use a gain

setting that is high enough to resolve the signal but does not saturate the amplifier with

noise[4]. A typical amplification factor is 100x[4].

Filtering: Use the amplifier's built-in filters to remove noise outside the frequency range of

your EAD signal. A low-pass filter can be effective at removing high-frequency noise, while

a high-pass filter can help with slow baseline drift[7].

Check the Antenna Preparation:

A healthy, fresh antennal preparation generally produces a stronger signal with lower

intrinsic noise[7]. If the preparation is old or has started to dry out, the noise level can

increase significantly.
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Category 3: Unstable or Drifting Baseline
Question: My baseline is not stable; it continuously drifts up or down, making it difficult to

measure response amplitudes accurately. What causes this and how can I fix it?

Answer: Baseline drift is a slow, steady change in the signal level over time. It can be caused

by several factors related to the preparation, electrodes, and environment.

Stabilize the Antennal Preparation:

Allow for Equilibration: After preparing the antenna and placing the electrodes, allow the

preparation to stabilize for several minutes before starting recordings. The initial period

can have significant drift as the preparation settles[13].

Prevent Dehydration: Ensure the preparation does not dry out. Use a humidified air stream

delivered to the antenna. Dehydration changes the electrical resistance of the antenna

and is a common cause of drift[7].

Check for Electrode Issues:

Electrode Polarization: Unstable electrode potentials can cause drift. Ensure your Ag/AgCl

electrodes are properly chlorided.

Mechanical Stability: Ensure the electrodes and the preparation are mechanically stable.

Any movement can cause sudden shifts or slow drifts in the baseline[1].

Control Environmental Factors:

Temperature: Fluctuations in room temperature can affect both the electronics and the

physiological state of the antenna, leading to drift[14][15][16]. Maintain a stable room

temperature.

Airflow: Inconsistent or turbulent airflow over the preparation can cause baseline

fluctuations. Ensure a constant, gentle, and humidified airflow.
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Problem Potential Cause
Recommended

Action

Primary

Reference(s)

No Signal
Improper electrode

contact or placement

Re-position electrodes

to ensure good

electrical contact with

the haemolymph.

[1][3][5]

Antenna is no longer

viable (dead/dry)

Replace with a fresh

antennal preparation.
[6][7]

Amplifier is off or

disconnected

Check power and all

cable connections

between components.

[1][2]

High Noise

Poor grounding or

electromagnetic

interference

Connect all equipment

to a common ground.

Use a grounded

Faraday cage.

[10][12]

High amplifier gain

Reduce gain to a level

that avoids

clipping/saturating the

noise.

[4]

Dry or old preparation
Use a fresh, healthy

antennal preparation.
[7]

Drifting Baseline
Preparation is not

stabilized

Allow the preparation

to equilibrate for 5-10

minutes before

recording.

[13]

Antenna is drying out

Deliver a constant,

humidified air stream

over the antenna.

[7]

Temperature

fluctuations

Maintain a stable

ambient temperature

in the laboratory.

[14][16]
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Experimental Protocols
Protocol: Standard Electroantennography (EAG)
Recording
This protocol outlines the key steps for obtaining a standard EAG recording.

1. Preparation of Saline and Electrodes:

Prepare an appropriate insect saline solution (e.g., for mosquitoes: 150.0 mM NaCl, 25.0

mM HEPES, 5.0 mM glucose, 3.4 mM KCl, 1.8 mM NaHCO₃, 1.7 mM CaCl₂, and 1.0 mM

MgCl₂, with pH adjusted to 7.1).

Prepare glass capillary electrodes by pulling them to a fine tip. Break the very end of the tip

to the desired diameter under a microscope.

Fill the capillaries with saline solution, ensuring no air bubbles are present. Using capillaries

with an internal filament can aid in filling.

Insert chlorided silver wires into the electrode holders and then into the saline-filled

capillaries.

2. Insect and Antenna Preparation:

Immobilize a healthy insect (e.g., by chilling).

Carefully excise one antenna at its base using micro-scissors, or immobilize the entire insect

and fix its head with wax or dental cement[17].

Mount the head onto the reference electrode, making a secure connection (e.g., inserting the

electrode into the back of the head capsule)[17].

3. Setup and Recording:

Place the preparation within a Faraday cage on an anti-vibration table.

Position the recording electrode using a micromanipulator and make contact with the distal

tip of the antenna[3].
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Connect the electrodes to a high-impedance DC amplifier (e.g., 100x gain)[4].

Deliver a continuous, humidified charcoal-filtered air stream over the antenna at a constant

flow rate.

Allow the baseline signal to stabilize for several minutes.

Introduce odorant stimuli into the airstream for a short duration (e.g., 0.5 seconds) and

record the resulting voltage deflection[4]. The response is a negative voltage deflection

representing the summed depolarization of olfactory receptor neurons[4].
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Caption: General experimental workflow for EAD recordings.
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Caption: Troubleshooting logic for a "No Signal" issue.
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Caption: Troubleshooting logic for a "Noisy Signal" issue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medline.com [medline.com]

2. chromatographytoday.com [chromatographytoday.com]

3. Electroantennography - Wikipedia [en.wikipedia.org]

4. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]

5. Frontiers | Consequences of EEG electrode position error on ultimate beamformer source
reconstruction performance [frontiersin.org]

6. researchgate.net [researchgate.net]

7. ockenfels-syntech.com [ockenfels-syntech.com]

8. celeramotion.com [celeramotion.com]

9. analog - Doubt about grounding loop and shielding - Electrical Engineering Stack
Exchange [electronics.stackexchange.com]

10. qtwork.tudelft.nl [qtwork.tudelft.nl]

11. ni.com [ni.com]

12. More About Grounding And Shielding | Danfoss [danfoss.com]

13. academic.oup.com [academic.oup.com]

14. silicycle.com [silicycle.com]

15. Causes of Gradient Drift | Separation Science [sepscience.com]

16. amuzainc.com [amuzainc.com]

17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [troubleshooting signal loss in electroantennography
(EAD) recordings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165974#troubleshooting-signal-loss-in-
electroantennography-ead-recordings]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1165974?utm_src=pdf-custom-synthesis
https://www.medline.com/media/catalog/Docs/MKT/LITe21485_SSH_Electrodes_Troubleshoo.pdf
https://www.chromatographytoday.com/news/gc-mdgc/32/breaking-news/5-ways-to-approach-baseline-issues/31524
https://en.wikipedia.org/wiki/Electroantennography
https://www.uni-goettingen.de/en/electroantennography+%28eag%29/71544.html
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2014.00042/full
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2014.00042/full
https://www.researchgate.net/publication/256469930_Electroantennogram_and_Single_Sensillum_Recording_in_Insect_Antennae
https://www.ockenfels-syntech.com/wp-content/uploads/EAGpract_man_fin
https://www.celeramotion.com/optical-sensors/wp-content/uploads/sites/2/2019/05/TN-1202_Grounding_and_Shielding_Recommendations.pdf
https://electronics.stackexchange.com/questions/649309/doubt-about-grounding-loop-and-shielding
https://electronics.stackexchange.com/questions/649309/doubt-about-grounding-loop-and-shielding
https://qtwork.tudelft.nl/~schouten/linkload/grounding.pdf
https://www.ni.com/en/support/documentation/supplemental/21/making-accurate-strain-measurements-improving-snr-and-determining-optimal-excitation-levels.html
https://www.danfoss.com/en/about-danfoss/articles/dds/more-about-grounding-and-shielding/
https://academic.oup.com/ee/article-pdf/38/3/870/18307593/ee38-0870.pdf
https://www.silicycle.com/faq/analytical-and-preparative-chromatography/hplc/what-is-the-cause-of-baseline-drift-or-noise
https://www.sepscience.com/hplc-solutions-108-causes-of-gradient-drift-6941
https://www.amuzainc.com/blog/hplc-ecd-baseline-drift-troubleshooting/
https://www.researchgate.net/figure/Experimental-set-up-A-and-antennal-preparation-B-for-EAG-recordings-The-isolated_fig1_355545596
https://www.benchchem.com/product/b1165974#troubleshooting-signal-loss-in-electroantennography-ead-recordings
https://www.benchchem.com/product/b1165974#troubleshooting-signal-loss-in-electroantennography-ead-recordings
https://www.benchchem.com/product/b1165974#troubleshooting-signal-loss-in-electroantennography-ead-recordings
https://www.benchchem.com/product/b1165974#troubleshooting-signal-loss-in-electroantennography-ead-recordings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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